Cas no 52076-45-6 (Benzenesulfonamide, 4-bromo-N-methyl-2,5-bis(1-methylethyl)-)

• Product Name: Benzenesulfonamide, 4-bromo-N-methyl-2,5-bis(1-methylethyl)-
• CAS No: 52076-45-6
• MF: C₁₃H₂₀BrNO₂S
• MW: 334.272401809692
• CID: 1575907
• Update Time: 2024-08-24

Benzenesulfonamide, 4-bromo-N-methyl-2,5-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-bromo-N-methyl-2,5-bis(1-methylethyl)-

• Inchi： 1S/C13H20BrNO2S/c1-8(2)10-7-13(18(16,17)15-5)11(9(3)4)6-12(10)14/h6-9,15H,1-5H3
• InChI Key： MTNHLZLVIFHJQH-UHFFFAOYSA-N
• SMILES： C1(S(NC)(=O)=O)=CC(C(C)C)=C(Br)C=C1C(C)C

Computed Properties

• Exact Mass: 333.0399

Experimental Properties

• Density: 1.303±0.06 g/cm3(Predicted)
• Boiling Point: 402.6±55.0 °C(Predicted)
• PSA: 46.17
• pka: 11.23±0.50(Predicted)